Cas no 1803607-64-8 (5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride)

• Product Name: 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride
• CAS No: 1803607-64-8
• MF: C₉H₁₀BrCl₂N
• MW: 282.992399692535
• CID: 4617943
• Update Time: 2025-10-31

5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride
• 5-bromo-8-chloro-1,2,3,4-tetrahydroquinoline;hydrochloride
• 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride

• Inchi： 1S/C9H9BrClN.ClH/c10-7-3-4-8(11)9-6(7)2-1-5-12-9;/h3-4,12H,1-2,5H2;1H
• InChI Key： IKCPHNLBRQTAOR-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1CCCN2)Cl.Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 12

Additional information on 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride

Introduction to 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride (CAS No. 1803607-64-8)

5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 1803607-64-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the tetrahydroquinoline class, a structural motif widely recognized for its pharmacological potential. The presence of bromo and chloro substituents at specific positions enhances its reactivity and biological activity, making it a valuable scaffold for drug discovery and development.

The hydrochloride salt form of this compound improves its solubility in aqueous solutions, which is a critical factor for pharmaceutical applications. This solubility advantage facilitates its use in various formulations, including oral and intravenous medications. The structural features of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride contribute to its ability to interact with biological targets such as enzymes and receptors, which is essential for therapeutic efficacy.

In recent years, there has been a surge in research focused on developing novel compounds with enhanced pharmacological properties. 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride has emerged as a promising candidate in this regard. Its molecular structure allows for modifications that can fine-tune its biological activity, making it a versatile tool for medicinal chemists. The bromo and chloro substituents are particularly noteworthy as they can serve as handles for further chemical manipulation, enabling the synthesis of derivatives with improved pharmacokinetic profiles.

One of the most compelling aspects of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride is its potential in addressing various therapeutic challenges. Current research indicates that this compound exhibits inhibitory activity against several targets relevant to human diseases. For instance, studies have demonstrated its efficacy in inhibiting enzymes involved in cancer cell proliferation and inflammation. These findings align with the broader trend in pharmaceutical research towards identifying small molecules that can modulate complex biological pathways.

The development of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride as a lead compound has been influenced by advancements in computational chemistry and high-throughput screening techniques. These tools have enabled researchers to rapidly assess the binding affinity and selectivity of potential drug candidates. The structural optimization of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride has been guided by these insights, leading to the identification of more potent and selective analogs.

Another area where 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride shows promise is in the treatment of infectious diseases. Emerging evidence suggests that tetrahydroquinoline derivatives can disrupt essential processes in pathogens such as bacteria and viruses. The unique electronic properties of the bromo and chloro substituents contribute to this antimicrobial activity by interfering with vital metabolic pathways. This makes 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride a candidate for developing novel therapeutic strategies against resistant strains.

The synthesis of 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. These methods include transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations. Such techniques are crucial for producing complex molecules like 5-Bromo-8-chloro-1,2,3,4-tetrahydroquinoline hydrochloride with minimal side products.

In conclusion,5-Bromo-8-chloro-1，2，3，4-tetrahydroquinoline hydrochloride (CAS No. 1803607—64—8) represents a significant advancement in pharmaceutical chemistry。 Its unique structural features and promising biological activities make it a valuable asset in drug discovery efforts。 Ongoing research continues to uncover new applications for this compound， further solidifying its importance in the development of next-generation therapeutics。 As the pharmaceutical industry evolves， compounds like 5-Bromo—8-chloro—1，2，3，4—tetrahydroquinoline hydrochloride will play an increasingly critical role in addressing global health challenges。